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Introduction to Inophyllum E
Inophyllum E is a bioactive neoflavonoid compound found in various parts of the Calophyllum

inophyllum tree, a plant with a long history of use in traditional medicine across the Pacific and

Asian regions. This compound, along with other related inophyllums (B, C, and P), contributes

to the diverse pharmacological activities of Calophyllum extracts.[1][2] These activities include

antioxidant, anti-inflammatory, anticancer, and antimicrobial effects, making Inophyllum E a

compound of significant interest for drug discovery and development.[1][3][4] This document

provides detailed protocols for the extraction and quantification of Inophyllum E from plant

materials, as well as an overview of its potential signaling pathways.

Biological Activity and Signaling Pathways
Calophyllum inophyllum extracts and their constituent compounds, including inophyllums,

have been shown to modulate key signaling pathways involved in inflammation and cancer.

Anti-inflammatory Signaling Pathway
Extracts of C. inophyllum have demonstrated potent anti-inflammatory properties by inhibiting

the production of nitric oxide (NO) and suppressing the expression of inducible nitric oxide

synthase (iNOS) and cyclooxygenase-2 (COX-2) in a dose-dependent manner. This is often

mediated through the downregulation of the nuclear factor-kappa B (NF-κB) signaling pathway,
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a critical regulator of the inflammatory response. Inophyllum E is believed to contribute to this

anti-inflammatory effect.
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Figure 1: Proposed anti-inflammatory signaling pathway of Inophyllum E.

Anticancer Signaling Pathway (Apoptosis)
Calophyllum inophyllum fruit extract has been shown to induce apoptosis in cancer cells, such

as MCF-7 breast cancer cells. The proposed mechanism involves the modulation of the Bcl-2

family of proteins, leading to an increased Bax/Bcl-2 ratio, cytochrome c release from the

mitochondria, and subsequent activation of caspase-3, a key executioner of apoptosis. This

process is also linked to the p53 tumor suppressor pathway. Inophyllum E is a potential

contributor to these anticancer effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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